N-Arachidonoyl dihydroxypropylamine
N-Arachidonoyl dihydroxypropylamine
N-Arachidonoyl dihydroxypropylamine belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, N-arachidonoyl dihydroxypropylamine is considered to be a fatty amide lipid molecule. N-Arachidonoyl dihydroxypropylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Arachidonoyl dihydroxypropylamine has been primarily detected in urine. Within the cell, N-arachidonoyl dihydroxypropylamine is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
183718-70-9
VCID:
VC0065402
InChI:
InChI=1S/C23H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)24-22(20-25)21-26/h6-7,9-10,12-13,15-16,22,25-26H,2-5,8,11,14,17-21H2,1H3,(H,24,27)/b7-6-,10-9-,13-12-,16-15-
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(CO)CO
Molecular Formula:
C23H39NO3
Molecular Weight:
377.6 g/mol
N-Arachidonoyl dihydroxypropylamine
CAS No.: 183718-70-9
Main Products
VCID: VC0065402
Molecular Formula: C23H39NO3
Molecular Weight: 377.6 g/mol
| CAS No. | 183718-70-9 |
|---|---|
| Product Name | N-Arachidonoyl dihydroxypropylamine |
| Molecular Formula | C23H39NO3 |
| Molecular Weight | 377.6 g/mol |
| IUPAC Name | (5Z,8Z,11Z,14Z)-N-(1,3-dihydroxypropan-2-yl)icosa-5,8,11,14-tetraenamide |
| Standard InChI | InChI=1S/C23H39NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23(27)24-22(20-25)21-26/h6-7,9-10,12-13,15-16,22,25-26H,2-5,8,11,14,17-21H2,1H3,(H,24,27)/b7-6-,10-9-,13-12-,16-15- |
| Standard InChIKey | QHELXIATGZYOIB-DOFZRALJSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)NC(CO)CO |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(CO)CO |
| Canonical SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)NC(CO)CO |
| Appearance | Assay:≥98%A solution in ethanol |
| Physical Description | Solid |
| Description | N-Arachidonoyl dihydroxypropylamine belongs to the class of organic compounds known as n-acyl amines. N-acyl amines are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Thus, N-arachidonoyl dihydroxypropylamine is considered to be a fatty amide lipid molecule. N-Arachidonoyl dihydroxypropylamine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Arachidonoyl dihydroxypropylamine has been primarily detected in urine. Within the cell, N-arachidonoyl dihydroxypropylamine is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Synonyms | N-[(2-hydroxy-1-hydroxymethyl)ethyl]-5Z,8Z,11Z,14Z-eicosatetraenamide |
| PubChem Compound | 10595770 |
| Last Modified | Nov 11 2021 |
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